Cas no 368442-87-9 (1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]-)

• Product Name: 1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]-
• CAS No: 368442-87-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 1479979
• PubChem ID: 7141618
• Update Time: 2025-04-21

1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]-
• 1-[[(2S)-pyrrolidin-2-yl]methyl]azepane
• SCHEMBL10326492
• 368442-87-9
• DTXSID00427990

• Inchi： 1S/C11H22N2/c1-2-4-9-13(8-3-1)10-11-6-5-7-12-11/h11-12H,1-10H2/t11-/m0/s1
• InChI Key： GVAJTFQLOLODFH-NSHDSACASA-N
• SMILES： N1(CCCCCC1)C[C@@H]1CCCN1

Computed Properties

• Exact Mass: 182.17846
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27